Cas no 360574-34-1 (4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester)

• Product Name: 4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester
• CAS No: 360574-34-1
• Molecular Formula: C₁₂H₄F₅NO₂
• Molecular Weight: 289.15800
• CID: 303303
• PubChem ID: 2754828

4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester
• (2,3,4,5,6-pentafluorophenyl) pyridine-4-carboxylate
• PentafluorophenyI isonicotinate
• Pentafluorophenyl isonicotinate
• Pentafluorophenyl pyridine-4-carboxylate
• PYRIDINE-4-CARBOXYLIC ACID PENTAFLUOROPHENYL ESTER
• isonicotinic acid pentafluorophenyl ester
• MFCD02916455
• AKOS004909428
• CS-0129187
• DTXSID70373056
• J-523889
• 360574-34-1
• Z3225515661
• FT-0619451
• A823106
• Perfluorophenyl isonicotinate

• MDL： MFCD02916455
• InChIKey： SECUXNAZTVWKIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H4F5NO2/c13-6-7(14)9(16)11(10(17)8(6)15)20-12(19)5-1-3-18-4-2-5/h1-4H
• SMILES： C1=C(C=CN=C1)C(=O)OC2=C(C(=C(C(=C2F)F)F)F)F

Computed Properties

• Exact Mass: 289.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 289.016
• Heavy Atom Count: 20
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• LogP: 2.99630
• PSA: 39.19000
• Refractive Index: 1.509
• Boiling Point: 398.5°Cat760mmHg
• Melting Point: 47.5 °C
• Flash Point: 194.8°C
• Density: 1.545

4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester Security Information

• Hazard Statement： Harmful

4-Pyridinecarboxylicacid, 2,3,4,5,6-pentafluorophenyl ester Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters